![molecular formula C9H7ClN2O B2371478 2-chloro-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 38326-29-3](/img/structure/B2371478.png)
2-chloro-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Description
“2-chloro-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one” is an organic compound that has been used in various research related to life sciences . It has been involved in the synthesis of diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%) .
Synthesis Analysis
A series of novel 3-(2-chloroethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one aliphatic/aromatic/heterocyclic amine derivatives were synthesized in good yield . An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance .Molecular Structure Analysis
The molecular structure of “2-chloro-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one” is represented by the InChI code1S/C10H9ClN2O/c1-7-3-2-4-9-12-8 (6-11)5-10 (14)13 (7)9/h2-5H,6H2,1H3 . Chemical Reactions Analysis
The compound has been involved in various chemical reactions. For instance, a direct C-3 alkenylation of 2-methyl-4H-pyrido[1,2-a]pyrimidin-4-ones through palladium-catalyzed C–H activation using oxygen as the terminal oxidant has been developed . This method provides an easy access to functionalized new 2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one derivatives .Physical And Chemical Properties Analysis
The compound has a molecular weight of 208.65 . It is a solid at room temperature .Scientific Research Applications
C-3 Chalcogenation
An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance .
Electro-Oxidative C3-Selenylation
In a study, a C3-selenylation of pyrido[1,2-a]pyrimidin-4-ones was achieved using an electrochemically driven external oxidant-free strategy. Various structurally diverse seleno-substituted N-heterocycles were obtained in moderate to excellent yields .
Pharmaceutical Applications
4H-pyrido[1,2-a]pyrimidin-4-one exhibits versatile biological activities, such as CXCR3 antagonism, HLE inhibition, MexAB-OprM specific efflux pump inhibition .
Antioxidant Properties
Derivatives based on the backbone of N-fused pyrido[1,2-a]pyrimidin-4-ones show versatile bioactivities, including antioxidants .
Antipsychotic Properties
N-fused pyrido[1,2-a]pyrimidin-4-ones are also used in the development of antipsychotic drugs .
Antiulcer Drugs
This compound is also used in the development of antiulcer drugs .
properties
IUPAC Name |
2-chloro-6-methylpyrido[1,2-a]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c1-6-3-2-4-8-11-7(10)5-9(13)12(6)8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNSZRCVSZRVIFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CC(=O)N12)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-6-methyl-4H-pyrido[1,2-a]pyrimidin-4-one | |
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